N-(2-hydroxy-2-(thiophen-2-yl)propyl)benzenesulfonamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-ylpropyl)benzenesulfonamide
• InChI: InChI=1S/C13H15NO3S2/c1-13(15,12-8-5-9-18-12)10-14-19(16,17)11-6-3-2-4-7-11/h2-9,14-15H,10H2,1H3
• InChI Key: RSFPSYGDXNUATR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC=CC=C1)(C2=CC=CS2)O
• Molecular Formula: C13H15NO3S2
• Molecular Weight: 297.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves a N-acylation reaction. For instance, N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide was obtained by reacting 2-aminothiophene-3-carbonitrile with activated 2-(thiophen-2-yl)acetic acid. The synthesis of benzenesulfonamide derivatives containing thiazol-4-one scaffold was shown in Scheme 1. 4-((4-oxo-4,5-Dihydrothiazol-2-yl)amino)benzenesulfonamide 3 was prepared via intramolecular cyclization rearrangement reaction of previously prepared chloroacetamide derivative 2 when treated with ammonium thiocyanate in ethanol.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques. For example, N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide was characterized by elemental analyses, FT-IR, 1H and 13C NMR spectroscopic studies, and single crystal X-ray crystallography. The structure of benzenesulfonamide is also available as a 2d Mol file or as a computed 3d SD file.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For instance, a new Schiff base, (E)-2-(2-aminophenylthio)-N-(thiophen-2-yl-methylene) benzenamine was synthesized for selective detection of Hg2+. This Schiff base was characterized by proton nuclear magnetic resonance (1HNMR), carbon-13 nuclear magnetic resonance (13CNMR), and Fourier-transform infrared (FTIR) spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, benzenesulfonamide has a molecular weight of 157.19, and it dissolves in methanol at a concentration of 25 mg/ml to form a clear, colorless solution.

Scientific Research Applications

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Material Science

Beyond medicinal applications, thiophenes find use in material science:

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Fungicidal Activity

N-(thiophen-2-yl)nicotinamide derivatives have fungicidal potential. . .

Biological Effects

Thiophene-based analogs continue to captivate researchers due to their diverse biological effects. .

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For example, N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide was investigated computationally using the density functional theory (DFT) method with the B3LYP exchange and correlation functions in conjunction with the 6311++G(d,p) basis set in the gas phase.

Safety and Hazards

The safety and hazards of similar compounds have been studied. For instance, sulfonamides (sulfa drugs) and the metals like mercury, copper, and silver bear antimicrobial properties. The metal-based sulfonamide (e.g., silver sulfadiazine) is considered as first choice treatment in post-burn therapy.